Cas no 885274-36-2 (2-(4-Boc-piperazinyl)-2-(4-cyanophenyl)acetic acid)

• Product Name: 2-(4-Boc-piperazinyl)-2-(4-cyanophenyl)acetic acid
• CAS No: 885274-36-2
• MF: C₁₈H₂₃N₃O₄
• MW: 345.392924547195
• MDL: MFCD06659349
• CID: 711128
• PubChem ID: 2762238
• Update Time: 2025-05-21

2-(4-Boc-piperazinyl)-2-(4-cyanophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineaceticacid, a-(4-cyanophenyl)-4-[(1,1-dimethylethoxy)carbonyl]-
• 2-(4-BOC-PIPERAZINYL)-2-(4-CYANO-PHENYL)ACETIC ACID
• 2-(4-BOC-PIPERAZINYL)-2-(4-CYANOPHENYL)ACETIC ACID,
• 2-(4-cyanophenyl)-2-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]acetic acid
• 2-(4-(tert-Butoxycarbonyl)piperazin-1-yl)-2-(4-cyanophenyl)aceticacid
• [4-(tert-Butoxycarbonyl)piperazin-1-yl](4-cyanophenyl)acetic acid
• AKOS015949915
• PS-12761
• 2-(4-Boc-piperazinyl)-2-(4-cyano-phenyl)-acetic acid
• 2-(4-Boc-piperazinyl)-2-(4-cyanophenyl)acetic acid
• MFCD06659349
• DTXSID00376111
• 885274-36-2
• 2-(4-(tert-Butoxycarbonyl)piperazin-1-yl)-2-(4-cyanophenyl)acetic acid
• CS-0358670

• MDL： MFCD06659349
• Inchi： 1S/C18H23N3O4/c1-18(2,3)25-17(24)21-10-8-20(9-11-21)15(16(22)23)14-6-4-13(12-19)5-7-14/h4-7,15H,8-11H2,1-3H3,(H,22,23)
• InChI Key： FCBPLIYQUXNOBX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C(C(=O)O)C2C=CC(C#N)=CC=2)CC1)=O

Computed Properties

• Exact Mass: 345.16900
• Monoisotopic Mass: 345.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.3
• Topological Polar Surface Area: 93.9Ų

Experimental Properties

• PSA: 93.87000
• LogP: 2.11248

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-Boc-piperazinyl)-2-(4-cyanophenyl)acetic acid

2-(4-Boc-Piperazinyl)-2-(4-Cyanophenyl)Acetic Acid: A Comprehensive Overview

2-(4-Boc-Piperazinyl)-2-(4-Cyanophenyl)Acetic Acid, also known by its CAS number 885274-36-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a piperazine ring, a benzocaine (Boc) protecting group, and a cyanophenyl moiety. The compound has been the subject of extensive research due to its potential applications in drug discovery and development.

The synthesis of 2-(4-Boc-Piperazinyl)-2-(4-Cyanophenyl)Acetic Acid involves a series of well-established organic reactions, including nucleophilic substitution, coupling reactions, and protection/deprotection steps. The use of the Boc group in this compound serves as a temporary protecting group for the piperazine nitrogen, facilitating further functionalization and purification during the synthesis process. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, making it more accessible for preclinical studies.

One of the most notable aspects of this compound is its pharmacological profile. Studies have demonstrated that 2-(4-Boc-Piperazinyl)-2-(4-Cyanophenyl)Acetic Acid exhibits potent activity against various biological targets, including kinases and proteases. Its ability to modulate these targets makes it a promising candidate for the treatment of diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, recent research has highlighted its potential as an inhibitor of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression.

In addition to its therapeutic potential, this compound has also been utilized as a building block in medicinal chemistry. Its modular structure allows for easy modification and diversification, enabling researchers to explore a wide range of structural analogs with varying pharmacokinetic and pharmacodynamic properties. This versatility has made it a valuable tool in hit-to-lead optimization campaigns.

From an analytical standpoint, the characterization of CAS No. 885274-36-2 has been enhanced by modern spectroscopic techniques such as NMR, MS, and X-ray crystallography. These methods have provided detailed insights into its three-dimensional structure, stability, and solubility properties. Such information is crucial for understanding its behavior in biological systems and optimizing its formulation for therapeutic use.

Looking ahead, the continued exploration of 2-(4-Boc-Piperazinyl)-2-(4-Cyanophenyl)Acetic Acid's biological activity and mechanistic insights will undoubtedly contribute to the development of novel therapeutic agents. Its role as both a standalone drug candidate and a versatile chemical entity underscores its importance in contemporary drug discovery efforts.